Cas no 69881-57-8 (Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (R)-)
69881-57-8 structure
Product Name:Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (R)-
CAS No:69881-57-8
MF:C13H20O4
MW:240.295504570007
CID:391199
PubChem ID:11042843
Update Time:2025-04-19
Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (R)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (R)-
- ethyl (1R)-2-oxo-1-(3-oxobutyl)cyclohexane-1-carboxylate
- 69881-57-8
- CTK1J0647
- DTXSID50453087
-
- Inchi: 1S/C13H20O4/c1-3-17-12(16)13(9-7-10(2)14)8-5-4-6-11(13)15/h3-9H2,1-2H3/t13-/m1/s1
- InChI Key: IXHVWONIZMJJHW-CYBMUJFWSA-N
- SMILES: O(CC)C([C@@]1(C(CCCC1)=O)CCC(C)=O)=O
Computed Properties
- Exact Mass: 240.1362
- Monoisotopic Mass: 240.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.44
Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (R)- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
69881-57-8 (Cyclohexanecarboxylic acid, 2-oxo-1-(3-oxobutyl)-, ethyl ester, (R)-) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 1522-34-5(Ethyl 2-acetyl-4-methylpentanoate)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 7152-15-0(Ethyl isobutyrylacetate)
- 17159-79-4(4-(Ethoxycarbonyl)-1-cyclohexanone)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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